![molecular formula C8H7NO3 B1267181 Acetic Acid Cyano-Furan-2-Yl-Methyl Ester CAS No. 118317-17-2](/img/structure/B1267181.png)
Acetic Acid Cyano-Furan-2-Yl-Methyl Ester
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Overview
Description
Acetic acid cyano-furan-2-yl-methyl ester, or ACFME, is an organic compound with a variety of uses in scientific research and experimentation. ACFME is a synthetic compound composed of an acetic acid, cyano-furan, and a methyl ester group. It has been studied for its biochemical and physiological effects, its uses in laboratory experiments, and its potential applications in the future.
Scientific Research Applications
Peroxidase Inhibition
Acetic Acid Cyano-Furan-2-Yl-Methyl Ester and related compounds have been studied for their inhibitory activity on enzymes like horseradish peroxidase. This inhibition is crucial for understanding enzyme behavior and has potential applications in biochemistry and medicine. The development of this inhibitory effect is dependent on specific structural features of the compound (Fuchs & Spiteller, 1999).
Synthesis and Chemical Reactions
The compound has been a focus in studies involving the synthesis of furan-2-acetic esters, with methods like palladium-catalysed oxidative cyclization-alkoxycarbonylation being explored. Such synthetic routes are significant for creating complex organic compounds used in various scientific applications (Gabriele et al., 1997); (Gabriele et al., 1999).
Catalytic Esterification
Research has also delved into the catalytic esterification of acetic acid, a reaction where compounds like this compound could play a role. This process is relevant in chemical synthesis, particularly in the production of esters and other organic compounds (Ye et al., 2014).
Biobased Polyester Applications
In the field of biobased materials, there has been a study on the formation of furan-2,5-dicarboxylic acid (FDCA)-derived esters, which are crucial for producing polyethylene 2,5-furandicarboxylate (PEF), a biobased polyester. These kinds of esters, related to this compound, are important for sustainable material science (Kim et al., 2019).
Mechanism of Action
Target of Action
It’s known that similar compounds have been used in suzuki–miyaura coupling reactions , which suggests that its targets could be related to this process.
Mode of Action
In the context of suzuki–miyaura coupling reactions, the compound could potentially interact with its targets through a process involving oxidative addition and transmetalation .
Biochemical Pathways
It’s known that similar compounds play a role in suzuki–miyaura coupling reactions , which involve the formation of carbon-carbon bonds. This suggests that the compound could potentially affect pathways related to carbon-carbon bond formation.
Result of Action
Given its potential role in suzuki–miyaura coupling reactions , it could potentially contribute to the formation of carbon-carbon bonds, which are fundamental to the structure of many organic compounds.
Action Environment
It’s known that the success of suzuki–miyaura coupling reactions, in which similar compounds are used, originates from a combination of exceptionally mild and functional group tolerant reaction conditions . This suggests that the compound’s action, efficacy, and stability could potentially be influenced by factors such as temperature, pH, and the presence of other functional groups.
Future Directions
The future directions of “Acetic Acid Cyano-Furan-2-Yl-Methyl Ester” involve the switch from traditional resources such as crude oil to biomass . This change requires the workhorse of chemical reactants and petroleum refineries to be replaced with biorefineries . The main purpose of this change is to show the spectacular range of compounds that can be economically synthesized from biomass via FPCs .
Properties
IUPAC Name |
[cyano(furan-2-yl)methyl] acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO3/c1-6(10)12-8(5-9)7-3-2-4-11-7/h2-4,8H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGGSYJJOFDQNJX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC(C#N)C1=CC=CO1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
118317-17-2 |
Source
|
Record name | ALPHA-CYANOFURFURYL ACETATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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